Cas no 646038-04-2 (1H-Indole, 5-bromo-3-ethyl-2-methyl-)

• Product Name: 1H-Indole, 5-bromo-3-ethyl-2-methyl-
• CAS No: 646038-04-2
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 422296
• PubChem ID: 45920847
• Update Time: 2025-04-19

1H-Indole, 5-bromo-3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-bromo-3-ethyl-2-methyl-
• 5-bromo-3-ethyl-2-methyl-1H-indole
• AKOS000445807
• AQ-086/43483682
• DTXSID70672612
• 646038-04-2

• Inchi： 1S/C11H12BrN/c1-3-9-7(2)13-11-5-4-8(12)6-10(9)11/h4-6,13H,3H2,1-2H3
• InChI Key： NEFHRVZPQPSWDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC)=C(C)N2

Computed Properties

• Exact Mass: 237.01536
• Monoisotopic Mass: 237.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles